![molecular formula C11H14N4O B1413475 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridin-3-aMine CAS No. 1416714-53-8](/img/structure/B1413475.png)
1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridin-3-aMine
Overview
Description
1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridin-3-amine (THPP) is a heterocyclic compound with a unique structure and a wide range of applications. It is a member of the pyrazolopyridine family and is primarily used in the synthesis of pharmaceuticals and other organic compounds. THPP has been the subject of numerous scientific studies, and its potential applications have been explored in various areas of medicine, including cancer, diabetes, and cardiovascular disease.
Scientific Research Applications
Synthesis Techniques : This compound represents a fluorinated heterocyclic scaffold, potentially attractive for various applications. It is synthesized via Michael addition, Mannich reaction, and Dieckmann condensation, starting from simple materials. This efficient synthesis route facilitates the creation of novel functionalized compounds (Revanna et al., 2013).
Heterocyclic Chemistry : A new synthon for heterocyclic chemistry, namely 1H-pyrazolo[3,4-b]pyridin-3-ylguanidine, was successfully prepared by selective guanylation of 1H-pyrazolo[3,4-b]pyridin-3-amine. This synthesis led to a series of 3,4-dihydropyrido[2′,3′:3,4]pyrazolo[1,5-a][1,3,5]triazin-2-amines, demonstrating the compound’s utility in creating novel heterocyclic structures (Dolzhenko et al., 2012).
Biomedical Applications : Pyrazolo[3,4-b]pyridines, including derivatives of 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[4,3-b]pyridin-3-amine, have significant biomedical applications. More than 300,000 such compounds have been described, showcasing their diversity and utility in various biomedical contexts (Donaire-Arias et al., 2022).
Synthetic Applications : The compound has been used in domino reactions to create partially hydrogenated cyclopenta[d]-pyrazolo[3,4-b]pyridine and other systems, indicating its utility in complex organic syntheses (Lipson et al., 2015).
Novel Synthesis Methods : An efficient synthesis of a series of dihydropyrano[4,3-b]pyrazolo[4,3-e]pyridin-5(4H)-one was reported, demonstrating the compound's role in the development of new synthesis methods and the creation of unique chemical structures (Hassanabadi et al., 2016).
Diverse Derivative Synthesis : A four-component bicyclization strategy was established to create multicyclic pyrazolo[3,4-b]pyridines, further showcasing the compound's role in generating a wide array of chemical structures (Tu et al., 2014).
properties
IUPAC Name |
1-(oxan-2-yl)pyrazolo[4,3-b]pyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O/c12-11-10-8(4-3-6-13-10)15(14-11)9-5-1-2-7-16-9/h3-4,6,9H,1-2,5,7H2,(H2,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAXRPEKVTDJXGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)N2C3=C(C(=N2)N)N=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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